Cas no 4863-90-5 (TEPE)

• Product Name: TEPE
• CAS No: 4863-90-5
• MF: C₃₄H₂₀
• MW: 428.522608757019
• MDL: MFCD30470530
• CID: 2696795
• PubChem ID: 12009162
• Update Time: 2025-04-21

TEPE Chemical and Physical Properties

Names and Identifiers

• Tetrakis(4-ethynylphenyl)ethane
• Tetrakis(4-ethynylphenyl)ethene
• 1,1,2,2-tetrakis(4-ethynylphenyl)ethane
• 1-Ethynyl-4-[1,2,2-tris(4-ethynylphenyl)ethyl]benzene
• TEPE
• E81322
• YSWG255
• Tetrakis(4-ethynylbenzene)ethylene
• BS-48838
• 1,1,2,2-tetrakis(4-ethynylphenyl)-ethene
• CS-0110341
• BENZENE, 1,1',1'',1'''-(1,2-ETHENEDIYLIDENE)TETRAKIS[4-ETHYNYL-
• 4863-90-5
• 1,1,2,2-Tetrakis(4-ethynylphenyl)ethene
• MFCD30470530
• 1-ethynyl-4-[1,2,2-tris(4-ethynylphenyl)ethenyl]benzene

• MDL： MFCD30470530
• Inchi： 1S/C34H20/c1-5-25-9-17-29(18-10-25)33(30-19-11-26(6-2)12-20-30)34(31-21-13-27(7-3)14-22-31)32-23-15-28(8-4)16-24-32/h1-4,9-24H
• InChI Key： LPAXHPNUGIPWEA-UHFFFAOYSA-N
• SMILES： C(/C1C=CC(C#C)=CC=1)(\C1C=CC(C#C)=CC=1)=C(\C1C=CC(C#C)=CC=1)/C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 428.156500638g/mol
• Monoisotopic Mass: 428.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 537.6±50.0 °C at 760 mmHg
• Flash Point: 281.6±24.2 °C
• Vapor Pressure: No data available

TEPE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons